Cas no 1805633-98-0 (Ethyl 2-cyano-4,5-diaminobenzoate)

• Product Name: Ethyl 2-cyano-4,5-diaminobenzoate
• CAS No: 1805633-98-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4947223
• Update Time: 2025-10-19

Ethyl 2-cyano-4,5-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4,5-diaminobenzoate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)7-4-9(13)8(12)3-6(7)5-11/h3-4H,2,12-13H2,1H3
• InChI Key： UGRSTSZBVSUIOO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(=C(C=1)N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 0.5
• Topological Polar Surface Area: 102

Additional information on Ethyl 2-cyano-4,5-diaminobenzoate

Comprehensive Overview of Ethyl 2-cyano-4,5-diaminobenzoate (CAS No. 1805633-98-0)

Ethyl 2-cyano-4,5-diaminobenzoate (CAS No. 1805633-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring both cyano and amino functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁N₃O₂, highlights its relevance in designing advanced materials and bioactive molecules. Researchers often explore its role in heterocyclic synthesis, drug discovery, and agrochemical development, aligning with current trends in sustainable chemistry and precision medicine.

The compound's cyano group and diamino substitution make it a valuable precursor for constructing complex molecular architectures. In recent years, the demand for high-purity intermediates like Ethyl 2-cyano-4,5-diaminobenzoate has surged, driven by advancements in catalysis and green chemistry. A frequently searched question—"How is Ethyl 2-cyano-4,5-diaminobenzoate used in medicinal chemistry?"—reflects its growing importance. Studies suggest its utility in synthesizing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases.

From an industrial perspective, CAS No. 1805633-98-0 is often discussed alongside scalable synthesis methods and process optimization. Environmental concerns have also propelled interest in solvent-free reactions and energy-efficient protocols for producing such compounds. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with professionals searching for "best practices in handling Ethyl 2-cyano-4,5-diaminobenzoate" or "safety data sheets for CAS 1805633-98-0."

Innovations in computational chemistry have further expanded the compound's applications. Molecular docking simulations and QSAR studies leverage its structural features to predict biological activity, a topic frequently queried in academic forums. Additionally, its compatibility with microwave-assisted synthesis aligns with the push for faster reaction times and reduced waste generation—a hot topic in sustainable science. As industries prioritize circular economy principles, Ethyl 2-cyano-4,5-diaminobenzoate exemplifies how fine chemicals can integrate into eco-friendly workflows.

In summary, Ethyl 2-cyano-4,5-diaminobenzoate (CAS No. 1805633-98-0) represents a nexus of innovation across multiple disciplines. Its adaptability to cutting-edge research and alignment with global sustainability goals ensure its continued relevance. Whether for academic investigations or industrial-scale production, this compound remains a focal point for chemists addressing 21st-century challenges.